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Compound of Interest

Compound Name: 2-Amino-6-hydroxy-quinoline

CAS No.: 90417-15-5

Cat. No.: B1290474

Get Quote

For the diligent researcher, scientist, and drug development professional, the integrity of your

work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical

compounds you handle. The proper disposal of these reagents is not merely a regulatory

hurdle but a critical component of laboratory safety, environmental stewardship, and scientific

responsibility. This guide provides a detailed, step-by-step protocol for the safe and compliant

disposal of 2-Amino-6-hydroxy-quinoline, grounding each recommendation in established

safety protocols and regulatory standards.

The quinoline moiety is a privileged structure in medicinal chemistry, but its derivatives can also

present notable health and environmental risks.[1][2] Quinoline itself is recognized for its

persistence in the environment and potential toxicity, necessitating careful handling and

disposal of its derivatives.[1][3][4] This guide is designed to empower you with the knowledge

to manage 2-Amino-6-hydroxy-quinoline waste with confidence and precision.

Hazard Identification and Waste Characterization
Before any disposal activities can commence, a thorough understanding of the hazards

associated with 2-Amino-6-hydroxy-quinoline is paramount. While a specific Safety Data
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Sheet (SDS) for this exact compound was not retrieved, we can infer its likely hazard profile

from structurally similar compounds like 6-hydroxyquinoline and other amino-quinolines.

Likely Hazards: Based on related compounds, 2-Amino-6-hydroxy-quinoline should be

handled as a substance that is potentially harmful if swallowed, in contact with skin, or if

inhaled.[5][6] It is also likely to cause skin and serious eye irritation.[5][7]

Environmental Hazards: Quinoline and its derivatives are noted for their ecotoxicity, posing a

risk to aquatic life.[3][8] Therefore, it is imperative that this compound is not released into the

environment through drains or general waste.[9][10]

Waste Determination: Under the Resource Conservation and Recovery Act (RCRA), a waste

is considered hazardous if it is specifically listed or if it exhibits certain characteristics

(ignitability, corrosivity, reactivity, or toxicity).[11][12][13] Given the toxicological profile of

related quinolines, it is prudent to manage 2-Amino-6-hydroxy-quinoline as a hazardous

waste.

Potential Hazard Class
Basis for Classification

(Inferred from Analogs)
Primary Safety Concern

Acute Toxicity
Harmful if swallowed, inhaled,

or in contact with skin.[5][6]

Personnel exposure during

handling and disposal.

Skin/Eye Irritant
Causes skin and serious eye

irritation.[5][7]
Direct contact can cause injury.

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.[8][14]

Improper disposal can lead to

environmental contamination.

On-Site Waste Management and Segregation
Proper disposal begins at the point of generation. Adherence to systematic on-site

management protocols is essential to ensure safety and regulatory compliance.

Step 1: Waste Segregation Immediately upon generation, all waste contaminated with 2-
Amino-6-hydroxy-quinoline must be segregated from non-hazardous waste. This includes:

Unused or expired pure compound.
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Contaminated personal protective equipment (PPE), such as gloves and lab coats.

Contaminated lab supplies (e.g., weigh boats, pipette tips, chromatography columns).

Solutions containing the compound.

Causality: Segregation is a cornerstone of hazardous waste management.[11] It prevents the

accidental mixing of incompatible chemicals, which could lead to dangerous reactions, and

avoids the costly process of having to treat large volumes of mixed waste.[15]

Step 2: Container Selection and Management

Use Designated Containers: Collect all 2-Amino-6-hydroxy-quinoline waste in a dedicated,

properly labeled hazardous waste container.[15]

Container Integrity: The container must be made of a material compatible with the chemical

and be in good condition, with a securely fitting lid.[16]

Keep Containers Closed: Hazardous waste containers must be kept closed at all times,

except when adding waste.[15] This minimizes the release of vapors and prevents spills.

Step 3: Labeling Proper labeling is a critical requirement of the OSHA Hazard Communication

Standard and EPA regulations.[15][17] The label on your hazardous waste container must

include:

The words "Hazardous Waste."

The full chemical name: "2-Amino-6-hydroxy-quinoline."

A clear indication of the hazards (e.g., "Toxic," "Irritant").

The date on which the first drop of waste was added to the container (the accumulation start

date).

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and preparation of 2-
Amino-6-hydroxy-quinoline waste for final disposal.
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Materials Required:

Designated hazardous waste container (chemically resistant, with a secure lid).

Hazardous waste labels.

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves.

Procedure:

Don PPE: Before handling the chemical or its waste, ensure you are wearing the appropriate

PPE.

Prepare the Waste Container:

Affix a completed hazardous waste label to a clean, empty, and appropriate waste

container.

Record the accumulation start date.

Transfer Waste:

Solid Waste: Carefully transfer solid 2-Amino-6-hydroxy-quinoline, contaminated lab

supplies, and PPE into the designated container using a funnel or other appropriate tools

to avoid spills.

Liquid Waste: For solutions containing the compound, use a funnel to pour the waste into

the designated liquid waste container. Do not overfill the container; leave adequate

headspace (at least 10%) to allow for expansion.

Secure the Container: Tightly seal the container lid immediately after adding waste.

Clean Up: Decontaminate the work area. Any materials used for cleanup (e.g., absorbent

pads) must also be disposed of in the hazardous waste container.

Storage: Store the sealed waste container in a designated satellite accumulation area or

central accumulation area, as defined by your institution's policies and EPA regulations.[15]
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Ensure the storage area has secondary containment to capture any potential leaks.[18]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and final disposal of the waste. Do not attempt to

dispose of the chemical waste yourself. Professional hazardous waste disposal companies

are required for transport and final treatment.[11][19]

Final Disposal Methods
The final disposition of 2-Amino-6-hydroxy-quinoline waste will be handled by a licensed

hazardous waste disposal facility. The most common and effective method for this type of

organic chemical is high-temperature incineration.

Incineration: This method uses high temperatures to destroy the chemical, converting it into

less hazardous substances like carbon dioxide, water, and nitrogen oxides.[20] Modern

incinerators are equipped with advanced flue gas scrubbing systems to prevent the release

of harmful pollutants into the atmosphere.

Landfilling: Direct landfilling of untreated hazardous organic waste is generally not permitted.

The waste must meet specific treatment standards before it can be landfilled in a specially

designed hazardous waste landfill.

The selection of the final disposal method is determined by the hazardous waste facility in

accordance with federal and state regulations.

Decision Workflow for Disposal of 2-Amino-6-
hydroxy-quinoline
The following diagram illustrates the key decision points and procedural flow for the proper

management and disposal of 2-Amino-6-hydroxy-quinoline waste in a laboratory setting.
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Figure 1: Disposal Workflow
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Caption: Decision tree for the proper disposal of 2-Amino-6-hydroxy-quinoline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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